Cas no 1268829-73-7 ({5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine)

• Product Name: {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine
• CAS No: 1268829-73-7
• MF: C₁₅H₂₀FN₃
• MW: 261.33780670166
• CID: 4584678
• Update Time: 2025-11-01

{5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-[3-(3-fluorophenyl)-1H-pyrazol-5-yl]pentyl}(methyl)amine
• 1H-Pyrazole-3-pentanamine, 5-(3-fluorophenyl)-N-methyl-
• {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine

• Inchi： 1S/C15H20FN3/c1-17-9-4-2-3-8-14-11-15(19-18-14)12-6-5-7-13(16)10-12/h5-7,10-11,17H,2-4,8-9H2,1H3,(H,18,19)
• InChI Key： MSXJPEDQDWULSW-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(F)=C2)=CC(CCCCCNC)=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 438.9±40.0 °C at 760 mmHg
• Flash Point: 219.3±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

{5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine

Introduction to the Compound {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine (CAS No. 1268829-73-7)

The compound {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine, identified by its CAS number 1268829-73-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly the presence of a pyrazole moiety and a fluorophenyl substituent, contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. Pyrazole derivatives, in particular, have been extensively studied for their role as intermediates in the synthesis of various bioactive molecules. The incorporation of a fluorine atom into the aromatic ring of the phenyl group enhances the electronic properties of the molecule, which can influence its binding affinity and metabolic stability. This modification is particularly relevant in drug design, where fine-tuning of molecular interactions can lead to more effective and selective therapeutic agents.

The structural framework of {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine includes a pentyl chain that extends from the pyrazole ring, providing additional flexibility and potentially influencing its solubility and bioavailability. The presence of a methylamine group at one end of the molecule suggests potential for further functionalization, allowing for the creation of more complex derivatives with tailored properties.

Recent research has highlighted the importance of fluorinated pyrazole derivatives in medicinal chemistry. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of atoms in this compound may contribute to its ability to interact with biological targets in unique ways, making it a valuable scaffold for drug discovery.

The synthesis of {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex core structure. The introduction of fluorine atoms typically requires specialized reagents and methodologies to achieve high selectivity and minimize unwanted side reactions.

In terms of pharmacological evaluation, {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine has shown promise in preclinical studies. Its ability to modulate biological pathways suggests potential applications in treating various diseases. For instance, its interaction with enzymes or receptors could lead to novel therapeutic strategies for conditions such as neurodegenerative disorders or autoimmune diseases. The fluorine atom's electronic effects may enhance binding affinity to target proteins, improving drug efficacy.

The compound's solubility profile is another critical factor that influences its pharmaceutical potential. The presence of polar functional groups like amine and pyrazole moieties can enhance water solubility, which is essential for oral or injectable formulations. However, achieving an optimal balance between solubility and stability remains a key challenge in drug development.

Evaluation of metabolic stability is also crucial for assessing the potential clinical application of this compound. Studies on its degradation pathways can provide insights into its half-life and potential for accumulation in biological systems. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize metabolites and understand their formation mechanisms.

The environmental impact and biodegradability of pharmaceutical compounds are increasingly important considerations in drug development. Understanding how this compound behaves in different environments can help mitigate any potential ecological risks associated with its use or disposal.

In conclusion, {5-3-(3-fluorophenyl)-1H-pyrazol-5-ylpentyl}(methyl)amine (CAS No. 1268829-73-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research into its synthesis, pharmacology, and environmental impact will be essential to fully realize its potential in medicine.